![molecular formula C24H49NO8 B1254219 (2S,3S,4R)-2-amino-3,4-dihydroxyoctadecyl alpha-D-galactopyranoside](/img/structure/B1254219.png)
(2S,3S,4R)-2-amino-3,4-dihydroxyoctadecyl alpha-D-galactopyranoside
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Alpha-galactosylphytosphingosine is a sphingoid derived from degradation of mammalian alpha-linked galactosylceramides by removal of the fatty acid by acid ceramidase.
Scientific Research Applications
Antitumor and Immunostimulatory Properties
- A derivative of (2S,3S,4R)-2-amino-3,4-dihydroxyoctadecyl alpha-D-galactopyranoside, Agelasphin-9b, has shown potent antitumor properties. Studies on analogues of Agelasphin-9b, such as KRN7000, have demonstrated their potential as candidates for clinical application due to their structure-activity relationship in combating tumors (Morita et al., 1995).
Chemical Synthesis and Modification
- The practical total synthesis of KRN7000, an antitumorial and immunostimulatory glycosphingolipid derived from agelasphins, was achieved, highlighting the compound's relevance in scientific research for developing therapeutic agents (Morita et al., 1996).
Enzymatic and Biological Activity
- Investigations into the conversion of D-galactopyranosides into 2-amino-2-deoxy-D-talopyranosides, which is a key process in the modification of the molecular structure, provide insights into the enzymatic and chemical properties of related compounds (Barili et al., 1996).
Antiapoptotic and Protective Effects
- A study described the antiapoptotic action of a benzopyran analog of this compound in human umbilical vein endothelial cells, highlighting its potential in protective applications against cell death (Kim et al., 2002).
Properties
Molecular Formula |
C24H49NO8 |
---|---|
Molecular Weight |
479.6 g/mol |
IUPAC Name |
(2S,3R,4S,5R,6R)-2-[(2S,3S,4R)-2-amino-3,4-dihydroxyoctadecoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C24H49NO8/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(27)20(28)17(25)16-32-24-23(31)22(30)21(29)19(15-26)33-24/h17-24,26-31H,2-16,25H2,1H3/t17-,18+,19+,20-,21-,22-,23+,24-/m0/s1 |
InChI Key |
CBKONJDETAETLR-MKQNOXKVSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCC[C@H]([C@H]([C@H](CO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)N)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC(C(C(COC1C(C(C(C(O1)CO)O)O)O)N)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.